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Compound of Interest

Compound Name: Protein Kinase C (660-673)

Cat. No.: B12402107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Protein Kinase C (PKC) is a family of serine/threonine kinases that play crucial roles in a

multitude of cellular signaling pathways, including cell proliferation, differentiation, apoptosis,

and gene expression.[1][2] The diverse functions of PKC isoforms are tightly regulated by

second messengers and their specific subcellular localization, which is often mediated by

interactions with anchoring proteins known as Receptors for Activated C Kinase (RACKs).[3][4]

[5]

The Protein Kinase C (660-673) peptide, also identified as PKC βII (660-673), corresponds to

a sequence within the C-terminal V5 domain of the PKC βII isoform.[6][7] Crucially, this region

is not a substrate for phosphorylation but is a key binding site for RACK1, the selective

anchoring protein for PKC βII.[6][8] Therefore, the primary application of this peptide in in vitro

assays is not as a kinase substrate, but as a specific modulator to study and inhibit the

interaction between PKC βII and RACK1.[6][8][9]

These application notes provide detailed protocols for utilizing the PKC (660-673) peptide in

two distinct assay formats: a competitive binding assay to screen for disruptors of the PKC-

RACK1 interaction, and a kinase activity assay where the peptide acts as an inhibitor of

RACK1-potentiated PKC phosphorylation.
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Peptide Specifications
The physical and chemical properties of the PKC (660-673) peptide are summarized below.

Property Value Reference

Peptide Name Protein Kinase C (660-673) [10]

Synonyms
PKC βII (660-673), PKC βII V5

Peptide
[10]

Sequence SFVNSEFLKPEVKS [10]

Molecular Formula C74H115N17O23

Molecular Weight 1610.81 g/mol

Primary Application RACK1-Binding / PPI Inhibitor [6][10]

Solubility Soluble in water (H₂O) [10]

Storage
Store lyophilized powder at

-20°C.

Signaling Pathway Context: PKCβII and RACK1
The activation of conventional PKC isoforms like PKCβII is initiated by signals that lead to the

hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and inositol

1,4,5-trisphosphate (IP₃). IP₃ triggers the release of intracellular calcium (Ca²⁺). Both DAG and

Ca²⁺ are required to recruit PKCβII to the cell membrane and induce a conformational change

that relieves autoinhibition. For sustained and localized signaling, activated PKCβII binds to the

scaffolding protein RACK1, which anchors the kinase in proximity to its specific substrates,

thereby ensuring signaling specificity. The PKC (660-673) peptide mimics the V5 binding site

on PKCβII, and can therefore be used to competitively disrupt this critical interaction.
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Assay Plate Wells

Start

Prepare Reagents:
1. FP Assay Buffer

2. Recombinant RACK1 Protein
3. Fluorescently-labeled PKC (660-673) Peptide

4. Unlabeled Test Compounds

Dispense Reagents into
384-well Plate

Incubate at Room Temperature
(e.g., 30-60 minutes)

Control (Max Polarization):
RACK1 + Labeled Peptide

Test Well:
RACK1 + Labeled Peptide + Test Compound

Control (Min Polarization):
Labeled Peptide Only

Read Fluorescence Polarization
(Ex: 485 nm, Em: 525 nm)

Analyze Data:
- Plot % Inhibition vs. [Compound]

- Calculate IC₅₀ values

End
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Start

Prepare Reagents:
1. Kinase Buffer

2. Active PKCβII Enzyme
3. RACK1 Protein

4. MBP Substrate Peptide
5. PKC (660-673) Inhibitor Peptide

6. ATP Solution

Pre-incubate PKCβII, RACK1,
and Inhibitor Peptide

(10-15 min)

Initiate Reaction:
Add Substrate and ATP

Incubate at 30°C
(15-30 min)

Stop Reaction
(e.g., add EDTA)

Detect Phosphorylation
(e.g., ADP-Glo™, ELISA, or ³²P)

Analyze Data:
- Plot Activity vs. [Inhibitor]

- Calculate IC₅₀ value

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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